Cas no 1214381-88-0 (2',4-Difluorobiphenyl-3-amine)

• Product Name: 2',4-Difluorobiphenyl-3-amine
• CAS No: 1214381-88-0
• MF: C₁₂H₉F₂N
• MW: 205.203369855881
• CID: 1029391
• PubChem ID: 46312194
• Update Time: 2025-05-22

2',4-Difluorobiphenyl-3-amine Chemical and Physical Properties

Names and Identifiers

• 2',4-Difluoro-[1,1'-biphenyl]-3-amine
• 2',4-Difluorobiphenyl-3-amine
• 2-fluoro-5-(2-fluorophenyl)aniline
• A1-30260
• AMY18992
• 1214381-88-0
• DTXSID10673345
• SB77969
• SCHEMBL15250336
• 2',4-Difluoro[1,1'-biphenyl]-3-amine
• [1,1'-Biphenyl]-3-aMine, 2',4-difluoro-
• [1,1/'-Biphenyl]-3-aMine, 2/',4-difluoro-

• Inchi： 1S/C12H9F2N/c13-10-4-2-1-3-9(10)8-5-6-11(14)12(15)7-8/h1-7H,15H2
• InChI Key： RQSAQHFNHSOUCR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(=C(C=1)N)F

Computed Properties

• Exact Mass: 205.07030562g/mol
• Monoisotopic Mass: 205.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2',4-Difluorobiphenyl-3-amine

2',4-Difluorobiphenyl-3-Amine: A Comprehensive Overview

2',4-Difluorobiphenyl-3-Amine, also known by its CAS number 1214381-88-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of arylamines, which are widely studied for their versatile applications in drug discovery, agrochemicals, and advanced materials.

The structure of 2',4-Difluorobiphenyl-3-Amine consists of a biphenyl system with fluorine substituents at the 2' and 4 positions, along with an amino group at the 3 position of the phenyl ring. This unique substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 2',4-Difluorobiphenyl-3-Amine as an intermediate in the synthesis of biologically active compounds. For instance, researchers have explored its role in the development of novel kinase inhibitors, which hold promise for treating various cancers and inflammatory diseases.

In addition to its role in drug discovery, 2',4-Difluorobiphenyl-3-Amine has found applications in the field of materials science. Its ability to form stable coordination complexes with transition metals has made it a candidate for use in catalysis and electronic materials.

The synthesis of 2',4-Difluorobiphenyl-3-Amine typically involves multi-step processes that include nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

Beyond its direct applications, 2',4-Difluorobiphenyl-3-Amine serves as a valuable model compound for studying aromatic substitution reactions and intermolecular interactions. Its reactivity patterns provide insights into the design of more complex molecules with tailored properties.

In conclusion, CAS No: 1214381-88-0, or 2',4-Difluorobiphenyl-3-Amine, stands as a testament to the diversity and utility of arylamines in modern chemistry. With ongoing research exploring its potential in drug development, catalysis, and materials science, this compound continues to be a focal point for innovation in chemical research.